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Compound of Interest

Compound Name: 2-Methyldodecane

Cat. No.: B072444 Get Quote

This guide provides a detailed comparison of the physicochemical properties of 2-
methyldodecane and its straight-chain isomer, n-tridecane. This analysis is intended for

researchers, scientists, and professionals in drug development who utilize alkanes in various

applications, including as solvents, standards, and components in formulations. The

information presented is based on available experimental data to ensure accuracy and

reliability.

Structural and Molecular Overview
Both 2-methyldodecane and n-tridecane share the same chemical formula, C₁₃H₂₈, and molar

mass. However, their structural arrangements differ, leading to distinct physical properties. n-

Tridecane is a linear alkane, characterized by a continuous chain of thirteen carbon atoms. In

contrast, 2-methyldodecane is a branched-chain alkane, with a methyl group attached to the

second carbon of a twelve-carbon chain. This branching introduces steric hindrance and alters

the molecule's overall shape, which in turn influences its intermolecular interactions and bulk

properties.

Quantitative Data Summary
The following table summarizes the key physicochemical properties of 2-methyldodecane and

n-tridecane based on reported experimental data.
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Property 2-Methyldodecane n-Tridecane

Molecular Formula C₁₃H₂₈ C₁₃H₂₈

Molar Mass ( g/mol ) 184.36 184.37

Melting Point (°C) -27.15 -5.5 to -4

Boiling Point (°C) 227.7 - 229.5 232 - 236

Density (g/cm³) 0.754 (at 20°C) 0.756 (at 25°C)

Viscosity (mPa·s) No experimental data available 1.724 (at 25°C)[1]

Surface Tension (mN/m) No experimental data available 25.55 (at 25°C)[1]

Note: Experimental data for the viscosity and surface tension of 2-methyldodecane are not

readily available in the cited literature. Generally, branched alkanes exhibit lower viscosity and

surface tension compared to their linear isomers due to reduced intermolecular van der Waals

forces resulting from less efficient packing.

Experimental Protocols
The determination of the physicochemical properties listed above is conducted using

standardized experimental protocols to ensure reproducibility and accuracy. Below are

summaries of the methodologies for each key parameter.

1. Melting Point Determination (OECD Guideline 102)

The melting point is determined using the capillary method. A small, powdered sample of the

substance is packed into a capillary tube, which is then placed in a temperature-controlled

apparatus. The temperature is gradually increased, and the range from the initial melting (first

appearance of liquid) to the final melting (disappearance of the last solid particle) is recorded.

2. Boiling Point Determination (ASTM D1078)

The boiling point is measured by distillation. A specified volume of the liquid is placed in a

distillation flask connected to a condenser. The liquid is heated, and the vapor temperature is

monitored with a calibrated thermometer as the liquid boils and the vapor condenses. The
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boiling point is the temperature at which the vapor pressure of the liquid equals the

atmospheric pressure.

3. Density Measurement (ASTM D4052)

The density of the liquid alkanes is determined using a digital density meter. A small sample is

introduced into an oscillating U-tube. The instrument measures the oscillation period of the

tube, which is directly related to the density of the sample. The measurement is temperature-

controlled to ensure accuracy.

4. Viscosity Measurement (ASTM D445)

Kinematic viscosity is measured using a calibrated glass capillary viscometer. The time taken

for a fixed volume of the liquid to flow under gravity through the capillary is measured at a

precisely controlled temperature. The kinematic viscosity is then calculated by multiplying the

flow time by the calibration constant of the viscometer. Dynamic viscosity can be obtained by

multiplying the kinematic viscosity by the density of the liquid at the same temperature.

5. Surface Tension Measurement (Pendant Drop Method)

The pendant drop method is a common technique for determining the surface tension of

liquids. A drop of the liquid is formed at the end of a capillary tube. The shape of the drop is

determined by the balance between surface tension and gravity. An image of the drop is

captured, and the surface tension is calculated by analyzing the drop's profile using the Young-

Laplace equation.

Visualizing Structural Impact on Properties
The structural difference between a linear and a branched alkane directly influences their

physical properties. A key example is the boiling point. The more linear a molecule, the greater

the surface area available for intermolecular van der Waals forces, resulting in a higher boiling

point.
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Impact of Molecular Structure on Boiling Point

n-Tridecane (Linear) 2-Methyldodecane (Branched)

C₁₃H₂₈

Higher Surface Area

Stronger van der Waals Forces

Higher Boiling Point (234°C)

leads to

C₁₃H₂₈

Lower Surface Area

Weaker van der Waals Forces

Lower Boiling Point (228°C)

leads to

Click to download full resolution via product page

Caption: Structural Isomerism and Boiling Point.

In summary, while 2-methyldodecane and n-tridecane are chemically similar, their distinct

molecular structures result in measurable differences in their physical properties. The linear

nature of n-tridecane allows for stronger intermolecular forces, leading to a higher melting

point, boiling point, and likely higher viscosity and surface tension compared to the more

compact, branched structure of 2-methyldodecane. These differences are critical

considerations for their application in various scientific and industrial fields.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b072444#2-methyldodecane-vs-n-tridecane-a-
comparative-analysis-of-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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